Comparative Conformational Flexibility: Methoxy Linker vs. Direct C-C Linkage
The target compound's methoxy linker introduces a rotatable bond absent in the direct C-C linked analog 3-(bicyclo[4.2.0]octa-1,3,5-trien-3-yl)azetidine. This difference is quantified by the number of rotatable bonds (2 vs. 1), fundamentally altering the molecule's conformational entropy and its ability to adopt a bioactive conformation . In the context of CB1 receptor antagonism, where compounds like BPR0C261 and its derivatives show that linker composition is critical for achieving peripheral selectivity over central nervous system (CNS) activity, this structural feature is key for tuning pharmacology [1].
| Evidence Dimension | Molecular Flexibility (Rotatable Bonds) |
|---|---|
| Target Compound Data | 2 rotatable bonds (methoxy linker connects BCB to azetidine) |
| Comparator Or Baseline | 3-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)azetidine (direct C-C linkage), 1 rotatable bond |
| Quantified Difference | +1 rotatable bond, significantly lowering the energy barrier for conformational change. |
| Conditions | In silico structural analysis based on SMILES strings from vendor libraries . |
Why This Matters
This increase in flexibility is a critical parameter for medicinal chemists designing peripherally restricted drugs where conformational control is used to limit blood-brain barrier penetration.
- [1] Rupprecht, K. M., et al. (2011). Heterocycle-substituted 3-alkyl azetidine derivatives. US Patent 7,906,652 B2. View Source
